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Compound of Interest

Compound Name: Perospirone hydrochloride

Cat. No.: B154362 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Perospirone hydrochloride. Adherence to these

procedures is vital for ensuring personal safety and maintaining a secure laboratory

environment.

Perospirone hydrochloride is an atypical antipsychotic agent.[1][2] As with any active

pharmaceutical ingredient, proper handling and disposal are paramount to minimize exposure

and prevent environmental contamination.

Quantitative Data
The following table summarizes the available physicochemical data for Perospirone
hydrochloride. Note that specific quantitative hazard data such as exposure limits are not

readily available in the provided documentation, underscoring the need for cautious handling.
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Property Value

CAS Number 129273-38-7[3][4][5]

Molecular Formula C23H30N4O2S.HCl[3]

Molecular Weight 463.04 g/mol [3]

Appearance White to yellowish-white tablet[6]

Solubility Not determined[5]

Boiling Point Not determined[5]

Flash Point Not determined[5]

Personal Protective Equipment (PPE) Protocol
Consistent and correct use of PPE is the most critical barrier against exposure. The following

table outlines the minimum PPE requirements for handling Perospirone hydrochloride.
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Task Required Personal Protective Equipment

Routine Handling (Weighing, preparing

solutions)

- Gloves: Two pairs of powder-free

chemotherapy gloves that meet ASTM D6978

standards.[7][8][9] Change gloves every 30-60

minutes or immediately if contaminated or

damaged.[7] - Gown: A disposable, back-closing

gown made of polyethylene-coated

polypropylene or another impervious material.[8]

[9] - Eye and Face Protection: Safety goggles

and a face shield to protect against splashes.[7]

[9] - Respiratory Protection: An N-95 or N-100

respirator is recommended, especially when

handling powders or if engineering controls are

insufficient.[7] - Hair and Shoe Covers: To

prevent contamination of the work area and

tracking of materials.[7][8]

Spill Cleanup

- All PPE listed for routine handling. -

Respiratory Protection: For large spills, a

chemical cartridge-type respirator may be

necessary.[7]

Transporting - Chemotherapy gloves.[8]

Unpacking Shipments

- Chemotherapy gloves. If the packaging is

damaged, an elastomeric half-mask with a multi-

gas cartridge and P100 filter is recommended.

[8]

Experimental Protocols: Handling and Storage
Engineering Controls:

Handle Perospirone hydrochloride in a well-ventilated area.[3][10]

For procedures that may generate dust or aerosols, use a containment primary engineering

control (C-PEC) such as a chemical fume hood or a biological safety cabinet.[8]
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Safe Handling Practices:

Wash hands thoroughly with soap and water before donning and after doffing PPE.[3][8]

Avoid the formation of dust and aerosols.[3][10]

Avoid contact with skin and eyes.[3][5][10]

Use non-sparking tools to prevent ignition sources.[3]

Ensure a safety shower and eye wash station are readily accessible.[5]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][10]

Store away from incompatible materials and foodstuff containers.[3][10]

Recommended storage temperatures are between 2-8°C or at -20°C.[5]

Donning and Doffing of Personal Protective Equipment

Donning (Putting On) PPE

Doffing (Removing) PPE

Perform Hand Hygiene Don Gown Don N-95 Respirator Don Face Shield / Goggles Don Gloves (over gown cuffs)

Remove Gloves Remove Gown Perform Hand Hygiene Remove Face Shield / Goggles Remove N-95 Respirator Perform Hand Hygiene

Click to download full resolution via product page

Caption: Sequential process for correctly donning and doffing PPE.

Emergency and Disposal Plans
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Spill Management Protocol
In the event of a spill, immediate and decisive action is required to contain the material and

protect personnel.

Evacuate and Secure: Evacuate personnel from the immediate area and restrict access.[3]

Keep people away from and upwind of the spill.[3]

Ventilate: Ensure the area is well-ventilated.[3]

Don PPE: Before re-entering the area, don the appropriate PPE for spill cleanup.

Containment: Prevent further spillage or leakage if it is safe to do so.[3] Do not let the

chemical enter drains.[3]

Cleanup:

For solid spills, gently sweep the material into a suitable container for disposal.[5]

Alternatively, collect with a wet cloth.[5] Avoid creating dust.[3]

Use spark-proof tools and explosion-proof equipment.[3]

Decontamination: Clean the spill area thoroughly with soap and water.

Disposal: Place all contaminated materials, including PPE, into a sealed container for proper

disposal.[3]

Perospirone Hydrochloride Spill Response Workflow
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Spill Occurs

Evacuate & Secure Area

Don Appropriate PPE

Contain Spill
(Prevent Spread)

Clean Up Spill Material

Decontaminate Spill Area

Package & Dispose of Waste

Spill Resolved

Click to download full resolution via product page

Caption: Step-by-step workflow for managing a chemical spill.

First-Aid Measures
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Immediate first-aid is crucial in the event of exposure.

Exposure Route First-Aid Procedure

Inhalation

Move the victim into fresh air.[3][4][10] If

breathing is difficult, give oxygen.[3][4][10] If not

breathing, give artificial respiration and consult a

doctor immediately.[3][4][10]

Skin Contact

Take off contaminated clothing immediately.[3]

[10] Wash off with soap and plenty of water and

consult a doctor.[3][10]

Eye Contact
Rinse with pure water for at least 15 minutes

and consult a doctor.[3]

Ingestion

Rinse mouth with water.[3] Do not induce

vomiting.[3] Call a doctor or Poison Control

Center immediately.[3]

Disposal Plan
Proper disposal of Perospirone hydrochloride and associated waste is essential to prevent

environmental contamination and potential harm.

Waste Perospirone Hydrochloride:

The material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[3]

Do not discharge to sewer systems or contaminate water, foodstuffs, or feed.[3]

Contaminated Materials:

Adhered or collected material from spills should be promptly disposed of in accordance with

appropriate laws and regulations.[3]

Place waste in suitable, closed, and labeled containers for disposal.[3]
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Contaminated Packaging:

Containers can be triple-rinsed and offered for recycling or reconditioning.[3]

Alternatively, the packaging can be punctured to make it unusable for other purposes and

then be disposed of in a sanitary landfill.[3]

Combustible packaging materials may be disposed of by controlled incineration with flue gas

scrubbing.[3]

For unused or expired medicine in a non-laboratory setting, the best option is a drug take-back

program.[11] If a take-back program is not available, the medicine can be mixed with an

undesirable substance like coffee grounds or cat litter, placed in a sealed bag, and thrown in

the household trash.[11][12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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